N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide

• IUPAC Name: N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-2,3-dihydro-1,4-benzodioxine-5-carboxamide
• InChI: InChI=1S/C18H15N3O4/c22-18(12-3-1-4-15-17(12)25-10-9-24-15)21-11-13-16(20-7-6-19-13)14-5-2-8-23-14/h1-8H,9-11H2,(H,21,22)
• InChI Key: BDIRBDXOLWDNET-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=CC=C2O1)C(=O)NCC3=NC=CN=C3C4=CC=CO4
• Molecular Formula: C18H15N3O4
• Molecular Weight: 337.3 g/mol

Description

N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide is a useful research compound. Its molecular formula is C18H15N3O4 and its molecular weight is 337.335. The purity is usually 95%.
BenchChem offers high-quality N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antitubercular Evaluation

A series of novel hexahydro-2H-pyrano[3,2-c]quinoline analogues derived from dibenzo[b,d]furan and 9-methyl-9H-carbazole has been synthesized through a SnCl(2)·2H(2)O catalyzed one-pot Povarov reaction. These compounds were evaluated for their in vitro antimycobacterial activity against Mycobacterium tuberculosis H37Rv (MTB) by the agar dilution method, revealing potent antitubercular agents with MIC values as low as 3.13 μg/mL (Kantevari et al., 2011).

Heterocyclic Compound Synthesis

Efficient synthesis of novel 6-functionalized-5-amino-3-methyl-1-phenyl-1H-furo[3,2-e]pyrazolo[3,4-b]pyrazines demonstrates the versatility of incorporating the furan moiety into complex heterocycles. This research opens pathways for the development of compounds with potential pharmacological activities, highlighting the importance of furan derivatives in medicinal chemistry (El‐Dean et al., 2018).

Organic Light-Emitting Diodes (OLEDs)

The design and synthesis of novel materials incorporating heterocyclic pyrazine between 9,10-dihydroacridine and dibenzofuran/dibenzothiophene moieties for red phosphorescent organic light-emitting diodes (OLEDs) have been reported. These materials exhibit high thermal stability, photophysical, and electrochemical properties suitable for red phosphorescent OLEDs, achieving an external quantum efficiency of 22% (Liu et al., 2016).

Antimicrobial and Anticancer Activities

A study on the green synthesis of novel N-arylimidazo[1,2-a]pyrazine-2-carboxamides explored their antimicrobial activity. These compounds were synthesized under microwave irradiation conditions, and some exhibited promising antimicrobial activities, highlighting the potential for the development of new therapeutic agents (Jyothi & Madhavi, 2019).